Cas no 1806865-90-6 (3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
• CAS No: 1806865-90-6
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864380
• Update Time: 2025-07-25

3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c1-3-6(9)4(8(13)14)2-5(12-3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： OUGCOZVIRBTAFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(F)F)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

Research Brief on 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS: 1806865-90-6)

3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS: 1806865-90-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for designing novel compounds with potential therapeutic applications.

Recent studies have highlighted the role of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid in the synthesis of fungicides and herbicides. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of agrochemicals, while the bromo substituent provides a reactive site for further functionalization. Researchers have utilized this compound to develop next-generation crop protection agents with improved efficacy and environmental safety profiles.

In the pharmaceutical domain, this pyridine derivative has been explored as a precursor for the synthesis of kinase inhibitors and other small-molecule therapeutics. Kinase inhibitors are a prominent class of drugs used in oncology and inflammatory diseases. The structural motif of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid aligns well with the pharmacophoric requirements of kinase binding sites, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers employed a multi-step synthetic route, starting with 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid, to generate a series of analogs with varying substituents. The resulting compounds exhibited nanomolar inhibitory activity against EGFR mutants associated with non-small cell lung cancer (NSCLC).

Another significant application of this compound is in the field of positron emission tomography (PET) imaging. Researchers have incorporated the pyridine core into radiolabeled probes for targeting specific biomarkers in cancer and neurological disorders. The bromo substituent allows for facile isotopic labeling with fluorine-18, a commonly used radionuclide in PET imaging.

From a synthetic chemistry perspective, 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid presents both opportunities and challenges. The presence of multiple functional groups necessitates careful optimization of reaction conditions to achieve high yields and selectivity. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled efficient derivatization of this compound.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS: 1806865-90-6) is a highly versatile intermediate with broad applications in agrochemical and pharmaceutical research. Its unique structural attributes and reactivity profile make it a valuable tool for designing novel bioactive molecules. Ongoing research continues to explore its potential in addressing unmet medical needs and improving crop protection strategies.